Cas no 161832-65-1 (Talampanel)

• Product Name: Talampanel
• CAS No: 161832-65-1
• MF: C₁₉H₁₉N₃O₃
• MW: 337.372464418411
• MDL: MFCD00871406
• CID: 65618
• PubChem ID: 329825584
• Update Time: 2025-08-05

Talampanel Chemical and Physical Properties

Names and Identifiers

• Talampanel
• (8R)-7-Acetyl-5-(4-aminophenyl)-8,9-dihydro-8-methyl-7H-1,3-dioxolo[4,5-h][2,3]benzodiazepine
• 1-[(8R)-5-(4-aminophenyl)-8-methyl-8,9-dihydro-[1,3]dioxolo[4,5-h][2,3]benzodiazepin-7-yl]ethanone
• LY 300164
• (R)-(-)-1-(4-aminophenyl)-3-acetyl-4-methyl-7,8-methylenedioxy-3,4-dihydro-5H-2,3-benzodiazepine
• (R)-7-acetyl-5-(4-aminophenyl)-8,9-dihydro-8-methyl-7H-1,3-dioxolo[4,5-h][2,3]benzo-diazepine
• (R)-7-acetyl-5-(4-aminophenyl)-8-methyl-8,9-dihydro-7H-1,3-dioxolo[4,5-h][2,3]benzodiazepine
• Ampanel
• GYKI-53773
• Kinampa
• LY-300164
• Talampanel (INN)
• GYKI 53773
• C13670
• TalaMpanel(LY300164)
• Talampanel (GYKI 53773)
• Talampanel (8R)-7-Acetyl-5-(4-aminophenyl)-8,9-dihydro-8-methyl-7H-1,3-dioxolo[4,5-h][2,3]benzodiazepine
• (8R)-7-Acetyl-5-(4-aminophenyl)-8,9-dihydro-8-methyl-7H-1,3-dioxolo[4,5-h][2,3]benzodiazepine Talampanel(LY300164)
• LY300164
• IDR-53773
• GYKI-53773;LY-300164
• (R)-7-acetyl-5-(p-aminophenyl)-8,3-dioxolo[4,5-h][2,3]benzodiazepine
• AKOS024458464
• 7H-1,3-Dioxolo[4,5-h][2,3]benzodiazepine,7-acetyl-5-(4-aminophenyl)-8,9-dihydro-8-methyl-, (8R)-
• AC-35959
• MS-25120
• NCGC00387224-02
• (-)-Talampanel
• NSC729898
• CHEBI:34992
• EX-A1569
• CS-5225
• Q7678869
• (R)-7-acetyl-5-(4-aminophenyl)-8,9-dihydro-8-methyl-7H-1,3-dioxolo[4,5-h][2,3]benzodiazepine
• TALAMPANEL [MI]
• GYKI 537773
• UNII-CVS43XG1L5
• GTPL8279
• DB04982
• TALAMPANEL [USAN]
• NSC-729898
• NS00069335
• JACAAXNEHGBPOQ-LLVKDONJSA-N
• 7H-1,3-Dioxolo(4,5-h)(2,3)benzodiazepine, 8,9-dihydro-7-acetyl-5-(4-aminophenyl)-8-methyl-, (R)-
• Talampanel, >=97% (HPLC)
• D02696
• 7H-1,3-Dioxolo(4,5-h)(2,3)benzodiazepine, 7-acetyl-5-(4-aminophenyl)-8,9-dihydro-8-methyl-, (R)-
• HY-15079
• DTXSID10167259
• Talampanel, GYKI-53773; LY-300164
• CHEMBL61872
• SCHEMBL118011
• Talampanel [INN]
• 7H-1,3-Dioxolo[4,5-h][2,3]benzodiazepine, 7-acetyl-5-(4-aminophenyl)-8,9-dihydro-8-methyl-, (8R)-
• 7H-1,3-Dioxolo(4,5-h)(2,3)benzodiazepine, 7-acetyl-5-(4-aminophenyl)-8,9-dihydro-8-methyl-, (8R)-
• NCGC00387224-01
• 161832-65-1
• CVS43XG1L5
• AC1L4UWP
• (R)-1-(5-(4-aminophenyl)-8-methyl-8,9-dihydro-7H-[1,3]dioxolo[4',5':4,5]benzo[1,2-d][1,2]diazepin-7-yl)ethanone
• (R)-7-Acetyl-5-(p-aminophenyl)-8,9-dihydro-8-methyl-7H-1,3-dioxolo(4,5-h)(2,3)benzodiazepine
• C14993
• (8R)-7-acetyl-5-(4-aminophenyl)-8,3-dioxolo[4,5-h][2,3]benzodiazepine
• talampanelum
• GYKI53773
• (R)-7-acetyl-5-(4-aminophenyl)-8,9-dihydro-8-methyl-7H-1,3-dioxolo(4,5-h)benzodiazepine
• BRD-K80359953-001-01-3
• HB0600
• 1-((8R)-5-(4-Aminophenyl)-8-methyl-8,9-dihydro-(1,3)dioxolo(4,5-h)(2,3)benzodiazepin-7-yl)ethanone
• 7-acetyl-5-(4-aminophenyl)-8,9-dihydro-8-methyl-7H-1,3-dioxolo(4,5-h)benzodiazepine
• DTXCID7089750
• (8R)-7-Acetyl-5-(4-aminophenyl)-8,9 -dihydro-8-methyl-7H-1,3-dioxolo[4,5-h][2,3]benzodiazepine
• BRD-K80359953-001-02-1

• MDL： MFCD00871406
• Inchi： 1S/C19H19N3O3/c1-11-7-14-8-17-18(25-10-24-17)9-16(14)19(21-22(11)12(2)23)13-3-5-15(20)6-4-13/h3-6,8-9,11H,7,10,20H2,1-2H3/t11-/m1/s1
• InChI Key： JACAAXNEHGBPOQ-LLVKDONJSA-N
• SMILES： O1COC2C1=CC1=C(C=2)C(C2C=CC(=CC=2)N)=NN(C(C)=O)[C@H](C)C1

Computed Properties

• Exact Mass: 337.14300
• Monoisotopic Mass: 337.143
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 2
• Complexity: 544
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 77.2A^2

Experimental Properties

• Density: 1.37
• Melting Point: 169-172°
• Boiling Point: 528.9°Cat760mmHg
• Flash Point: 273.7°C
• Refractive Index: 1.674
• Solubility: DMSO: soluble15mg/mL, clear
• PSA: 77.15000
• LogP: 2.49770
• Specific Rotation: D -321.34° (c = 1 in methanol)
• Optical Activity: [α]/D -280 to -340°, c = 1 in methanol

Talampanel Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H301-H410
• Warning Statement： P273-P301+P310-P501
• Hazardous Material transportation number：UN2811 - class 6.1 - PG 3 - EHS - Toxic solids, organic, n.o.s., HI: all
• WGK Germany：3
• Hazard Category Code： 25-50/53
• Safety Instruction： 45-60-61
• Hazardous Material Identification：
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Additional information on Talampanel

Talampanel (CAS No. 161832-65-1): A Comprehensive Overview

Talampanel, with the chemical abstracts service (CAS) number 161832-65-1, is a potent and selective non-competitive antagonist of the AMPA subtype of glutamate receptors. This compound has garnered significant attention in the field of neuropharmacology due to its potential therapeutic applications in various neurological disorders, including epilepsy and neurodegenerative diseases.

The molecular structure of Talampanel is characterized by a unique combination of functional groups that contribute to its high affinity and selectivity for AMPA receptors. The compound is a derivative of 4-amino-3-hydroxybenzoic acid, which is crucial for its pharmacological properties. Recent studies have further elucidated the mechanism of action of Talampanel, demonstrating its ability to modulate synaptic transmission and neuronal excitability without affecting other glutamate receptor subtypes.

In preclinical studies, Talampanel has shown promising results in reducing seizure frequency and duration in animal models of epilepsy. These findings have been supported by clinical trials, where the compound has been evaluated for its safety and efficacy in patients with refractory epilepsy. The Phase II clinical trials have demonstrated that Talampanel can significantly reduce the number of seizures in patients who do not respond well to conventional antiepileptic drugs.

Beyond epilepsy, Talampanel has also been investigated for its potential in treating other neurological conditions. For instance, research has explored its role in mitigating cognitive decline in Alzheimer's disease and reducing neuroinflammation in multiple sclerosis. These studies have highlighted the multifaceted therapeutic potential of Talampanel, making it a valuable candidate for further development.

The pharmacokinetic profile of Talampanel has been extensively studied, revealing favorable properties such as good oral bioavailability and a long half-life. These characteristics make it suitable for chronic administration, which is often required for managing neurological disorders. Additionally, the compound has shown minimal side effects in clinical trials, further supporting its safety profile.

In terms of drug development, Talampanel has undergone rigorous preclinical and clinical testing to ensure its safety and efficacy. The compound has been synthesized using advanced chemical techniques, ensuring high purity and consistency. Quality control measures are strictly adhered to throughout the manufacturing process to meet regulatory standards.

The future prospects for Talampanel are promising, with ongoing research aimed at optimizing its therapeutic potential and expanding its applications. Current studies are focusing on combination therapies involving Talampanel and other drugs to enhance treatment outcomes. Additionally, efforts are being made to develop novel delivery systems that can improve the bioavailability and targeting of the compound.

In conclusion, Talampanel (CAS No. 161832-65-1) represents a significant advancement in the field of neuropharmacology. Its unique mechanism of action, coupled with its favorable pharmacokinetic properties and safety profile, positions it as a promising therapeutic agent for various neurological disorders. As research continues to uncover new insights into its mechanisms and applications, the potential impact of Talampanel on patient care is likely to grow significantly.